Cas no 695174-28-8 (4-(4-ethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide)

• Product Name: 4-(4-ethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide
• CAS No: 695174-28-8
• MF: C₁₄H₂₃N₃O₂S
• MW: 297.416321992874
• CID: 5815535
• PubChem ID: 849898
• Update Time: 2025-08-05

4-(4-ethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethylphenyl)-N,N-dimethyl-1-piperazinesulfonamide
• 4-(4-ethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide
• 695174-28-8
• AP-124/42260186
• F1757-0175
• HMS1693E05
• Z274555162
• AKOS000604660

• Inchi： 1S/C14H23N3O2S/c1-4-13-5-7-14(8-6-13)16-9-11-17(12-10-16)20(18,19)15(2)3/h5-8H,4,9-12H2,1-3H3
• InChI Key： LQUMRHLQTJWYSC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N(C)C)N1CCN(CC1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 297.15109816g/mol
• Monoisotopic Mass: 297.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.2Ų

Additional information on 4-(4-ethylphenyl)-N,N-dimethylpiperazine-1-sulfonamide

4-(4-Ethylphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 695174-28-8, commonly referred to as 4-(4-Ethylphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in drug design and material science applications. The structure of this molecule is characterized by a piperazine ring, a sulfonamide group, and an ethylphenyl substituent, making it a unique compound with distinct chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(4-Ethylphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide through various methodologies, including nucleophilic substitution and coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material synthesis. The piperazine ring, a six-membered heterocyclic structure, plays a crucial role in the molecule's stability and reactivity, making it an attractive scaffold for further functionalization.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that maintain similar physical and chemical properties but differ in their biological activity profiles. This property has been leveraged in recent studies to design novel drugs targeting various therapeutic areas, such as inflammation, cancer, and neurodegenerative diseases. For instance, researchers have explored the use of 4-(4-Ethylphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide as a lead compound for developing inhibitors of specific enzymes involved in disease pathways.

In addition to its medicinal applications, this compound has shown promise in materials science. Its unique combination of hydrophobic and hydrophilic groups makes it an ideal candidate for designing amphiphilic materials, which are essential in drug delivery systems and nanotechnology. Recent studies have demonstrated that 4-(4-Ethylphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide can self-assemble into nanofibers or vesicles under specific conditions, highlighting its potential as a building block for advanced materials.

The pharmacokinetic properties of 4-(4-Ethylphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide have also been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies indicate that the compound exhibits moderate solubility and permeability, which are critical factors for oral bioavailability. Furthermore, its metabolic stability has been assessed using in vitro assays, revealing that it undergoes limited phase I metabolism, which may reduce the risk of toxicity.

Another area of active research is the exploration of this compound's interactions with biological macromolecules such as proteins and nucleic acids. Computational modeling techniques have been employed to predict binding affinities and molecular docking modes, providing valuable insights into its potential therapeutic targets. For example, molecular dynamics simulations have shown that 4-(4-Ethylphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide can bind to specific pockets on protein surfaces with high specificity.

From an environmental perspective, the biodegradability and eco-toxicity of 4-(4-Ethylphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide have been evaluated to ensure its safe use in industrial applications. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. Additionally, ecotoxicological assessments suggest that it poses low risk to aquatic organisms when used within recommended limits.

In conclusion, 4-(4-Ethylphenyl)-N,N-Dimethylpiperazine-1-Sulfonamide (CAS No. 695174-28-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for both academic research and industrial innovation. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.